Cas no 1427012-40-5 (3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde)

• Product Name: 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde
• CAS No: 1427012-40-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5218763
• Update Time: 2025-09-28

3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde

• Inchi： 1S/C15H19NO4/c1-11-3-4-13(9-17)15(12(11)2)20-10-14(18)16-5-7-19-8-6-16/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： MNOXIIVMOLEXOE-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C(C)=C1OCC(N1CCOCC1)=O

Additional information on 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde

Comprehensive Overview of 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde (CAS No. 1427012-40-5)

3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde (CAS No. 1427012-40-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a morpholine ring and an aldehyde functional group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde aligns with the broader trend of exploring small-molecule therapeutics and structure-activity relationship (SAR) studies. With the rise of AI-driven drug design and computational chemistry, this compound has garnered attention for its role in optimizing lead compounds. Frequently asked questions include its solubility profile, synthetic routes, and compatibility with cross-coupling reactions, reflecting its relevance in modern organic synthesis.

From a synthetic perspective, CAS No. 1427012-40-5 is often employed in multistep organic transformations, particularly in constructing complex heterocycles. Its morpholine moiety is a common pharmacophore in medicinal chemistry, contributing to improved pharmacokinetic properties. Recent publications highlight its utility in developing kinase inhibitors and GPCR-targeted ligands, addressing high-demand therapeutic areas such as oncology and neurology.

In addition to pharmaceutical applications, 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde is investigated for its potential in material science, particularly in designing photoactive compounds and organic semiconductors. Its aldehyde group offers versatility for further functionalization, making it a candidate for advanced polymer synthesis. Researchers often inquire about its stability under various conditions, a critical factor for industrial-scale applications.

Quality control and analytical characterization of CAS No. 1427012-40-5 are essential topics in scientific discussions. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. The compound’s spectral data and chromatographic behavior are frequently shared in open-access databases, supporting reproducibility in research.

Environmental and safety considerations for 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde are also of interest. While not classified as hazardous, proper handling protocols are emphasized in literature, aligning with the broader push for green chemistry and sustainable synthesis. Its biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the chemical industry’s focus on eco-friendly alternatives.

In summary, 3,4-Dimethyl-2-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde (CAS No. 1427012-40-5) represents a versatile building block with significant potential across multiple scientific disciplines. Its integration into high-throughput screening and fragment-based drug discovery underscores its importance in contemporary research. As the demand for tailor-made intermediates grows, this compound continues to attract attention from both academia and industry.